Cas no 56722-93-1 ((4aR,4bS,6aS,7S,10aS,10bS)-7-acetyl-4a,6a-dimethyl-4,4a,4b,5,6,6a,7,8,9,10,10a,10b,11,12-tetradecahydrochrysen-2(3H)-one)

• Product Name: (4aR,4bS,6aS,7S,10aS,10bS)-7-acetyl-4a,6a-dimethyl-4,4a,4b,5,6,6a,7,8,9,10,10a,10b,11,12-tetradecahydrochrysen-2(3H)-one
• CAS No: 56722-93-1
• MF: C₂₂H₃₂O₂
• MW: 328.488286972046
• CID: 1600063
• PubChem ID: 134647
• Update Time: 2025-04-21

(4aR,4bS,6aS,7S,10aS,10bS)-7-acetyl-4a,6a-dimethyl-4,4a,4b,5,6,6a,7,8,9,10,10a,10b,11,12-tetradecahydrochrysen-2(3H)-one Chemical and Physical Properties

Names and Identifiers

• (4aR,4bS,6aS,7S,10aS,10bS)-7-acetyl-4a,6a-dimethyl-4,4a,4b,5,6,6a,7,8,9,10,10a,10b,11,12-tetradecahydrochrysen-2(3H)-one
• D-Homopregn-4-ene-3,20-dione
• Homoprogesterone, d-
• D-Homoprogesterone
• 3-07-00-03660 (Beilstein Handbook Reference)
• BRN 3157634
• 56722-93-1
• DTXSID00972172
• 7-Acetyl-4a,6a-dimethyl-4,4a,4b,5,6,6a,7,8,9,10,10a,10b,11,12-tetradecahydrochrysen-2(3H)-one

• Inchi： 1S/C22H32O2/c1-14(23)18-5-4-6-19-17-8-7-15-13-16(24)9-11-21(15,2)20(17)10-12-22(18,19)3/h13,17-20H,4-12H2,1-3H3/t17-,18+,19-,20-,21-,22+/m0/s1
• InChI Key： ABOCMTXUOHWKPA-GFJXEVPCSA-N
• SMILES： O=C(C)[C@H]1CCC[C@H]2[C@@H]3CCC4=CC(CC[C@]4(C)[C@H]3CC[C@@]21C)=O

Computed Properties

• Exact Mass: 328.24036
• Monoisotopic Mass: 328.24
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 24
• Rotatable Bond Count: 1
• Complexity: 603
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 6
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 34.1Ų

Experimental Properties

• Density: 1.07
• Boiling Point: 461.2°C at 760 mmHg
• Flash Point: 171.6°C
• Refractive Index: 1.538
• PSA: 34.14

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones